Cas no 1262001-01-3 (2-chloro-5-(2,4,6-trifluorophenyl)phenol)

• Product Name: 2-chloro-5-(2,4,6-trifluorophenyl)phenol
• CAS No: 1262001-01-3
• MF: C₁₂H₆ClF₃O
• MW: 258.623652935028
• MDL: MFCD18315642
• CID: 1219793
• PubChem ID: 53221377
• Update Time: 2025-09-23

2-chloro-5-(2,4,6-trifluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2,4,6-trifluorophenyl)phenol
• 4-Chloro-2',4',6'-trifluoro[1,1'-biphenyl]-3-ol
• DTXSID20686027
• 4-Chloro-2',4',6'-trifluoro-[1,1'-biphenyl]-3-ol
• MFCD18315642
• 1262001-01-3
• 2-Chloro-5-(2,4,6-trifluorophenyl)phenol, 95%

• MDL： MFCD18315642
• Inchi： 1S/C12H6ClF3O/c13-8-2-1-6(3-11(8)17)12-9(15)4-7(14)5-10(12)16/h1-5,17H
• InChI Key： RNQBPYNKRRWHFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C(=CC(=CC=1F)F)F

Computed Properties

• Exact Mass: 258.0059270g/mol
• Monoisotopic Mass: 258.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-5-(2,4,6-trifluorophenyl)phenol

Comprehensive Analysis of 2-Chloro-5-(2,4,6-trifluorophenyl)phenol (CAS No. 1262001-01-3): Properties, Applications, and Industry Trends

2-Chloro-5-(2,4,6-trifluorophenyl)phenol (CAS No. 1262001-01-3) is a fluorinated aromatic compound with a unique molecular structure that combines a phenol core with chloro and trifluorophenyl substituents. This halogenated phenol derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both chloro and trifluorophenyl groups enhances its reactivity, making it valuable for synthesizing complex molecules.

In recent years, the demand for fluorinated organic compounds like 2-chloro-5-(2,4,6-trifluorophenyl)phenol has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for bioactive molecules, especially those targeting enzyme inhibition or receptor modulation. The compound’s lipophilicity and electron-withdrawing properties, imparted by the fluorine atoms, contribute to improved metabolic stability in derived products.

The synthesis of CAS 1262001-01-3 typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with industry standards for intermediates.

From an environmental perspective, the biodegradability and ecotoxicity of 2-chloro-5-(2,4,6-trifluorophenyl)phenol are under scrutiny, aligning with the global push for green chemistry. Regulatory agencies emphasize the need for sustainable production methods, prompting innovations in catalytic reduction and solvent-free reactions. These trends resonate with user searches on platforms like Google and AI-driven databases, where queries often focus on "eco-friendly fluorochemical synthesis" or "safe handling of halogenated phenols."

In the pharmaceutical sector, CAS 1262001-01-3 is investigated for its potential in designing antimicrobial agents and central nervous system (CNS) drugs. Its structural motifs appear in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Meanwhile, agrochemical applications leverage its derivatives for herbicidal and fungicidal activities, addressing growing concerns about crop resistance and food security.

Market analysts highlight the compound’s relevance in high-value chemical manufacturing, with niche applications in electronic materials and liquid crystals. Its thermal stability and π-conjugation system make it a candidate for organic semiconductors, a topic frequently searched in academic and industrial forums. As R&D investments grow, collaborations between academia and manufacturers aim to scale production while minimizing carbon footprints.

To address common user queries, it’s worth noting that 2-chloro-5-(2,4,6-trifluorophenyl)phenol is not classified as a hazardous substance under major regulatory frameworks when handled properly. However, standard precautions for laboratory chemicals apply, including the use of personal protective equipment (PPE) and proper ventilation. FAQs often revolve around its "storage conditions" (recommended: inert atmosphere, low humidity) and "compatibility with common reagents."

Future research directions may explore its utility in bioconjugation for diagnostic probes or metal-organic frameworks (MOFs). The compound’s adaptability underscores its importance in structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry. As synthetic methodologies evolve, CAS 1262001-01-3 will likely remain a focal point for innovation in precision chemistry.